4-Fluoroeticlopride
4-Fluoroeticlopride
Brand Name:
Vulcanchem
CAS No.:
140161-12-2
VCID:
VC21079396
InChI:
InChI=1S/C17H24ClFN2O3/c1-4-10-6-13(18)16(24-3)14(15(10)22)17(23)20-8-12-7-11(19)9-21(12)5-2/h6,11-12,22H,4-5,7-9H2,1-3H3,(H,20,23)/t11-,12-/m0/s1
SMILES:
CCC1=CC(=C(C(=C1O)C(=O)NCC2CC(CN2CC)F)OC)Cl
Molecular Formula:
C17H24ClFN2O3
Molecular Weight:
358.8 g/mol
4-Fluoroeticlopride
CAS No.: 140161-12-2
Cat. No.: VC21079396
Molecular Formula: C17H24ClFN2O3
Molecular Weight: 358.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 140161-12-2 |
|---|---|
| Molecular Formula | C17H24ClFN2O3 |
| Molecular Weight | 358.8 g/mol |
| IUPAC Name | 5-chloro-3-ethyl-N-[[(2S,4S)-1-ethyl-4-fluoropyrrolidin-2-yl]methyl]-2-hydroxy-6-methoxybenzamide |
| Standard InChI | InChI=1S/C17H24ClFN2O3/c1-4-10-6-13(18)16(24-3)14(15(10)22)17(23)20-8-12-7-11(19)9-21(12)5-2/h6,11-12,22H,4-5,7-9H2,1-3H3,(H,20,23)/t11-,12-/m0/s1 |
| Standard InChI Key | YTQYESASLXVXHN-RYUDHWBXSA-N |
| Isomeric SMILES | CCC1=CC(=C(C(=C1O)C(=O)NC[C@@H]2C[C@@H](CN2CC)F)OC)Cl |
| SMILES | CCC1=CC(=C(C(=C1O)C(=O)NCC2CC(CN2CC)F)OC)Cl |
| Canonical SMILES | CCC1=CC(=C(C(=C1O)C(=O)NCC2CC(CN2CC)F)OC)Cl |
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